Cas no 685533-73-7 (Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI))

• Product Name: Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI)
• CAS No: 685533-73-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1022864
• PubChem ID: 45091651
• Update Time: 2025-04-20

Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI)
• (4-pyridin-4-yloxyphenyl)methanamine
• SCHEMBL102047
• 1-{4-[(Pyridin-4-yl)oxy]phenyl}methanamine
• 685533-73-7
• AKOS010969266
• FT-0740870
• DTXSID80666880
• DA-03613

• Inchi： 1S/C12H12N2O/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12/h1-8H,9,13H2
• InChI Key： XDERPEULXRRDMZ-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų